Cas no 1380500-92-4 (Tetrazine-Ph-acid)

• Product Name: Tetrazine-Ph-acid
• CAS No: 1380500-92-4
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 3043770
• Update Time: 2025-09-26

Tetrazine-Ph-acid Chemical and Physical Properties

Names and Identifiers

• Tetrazine – Acid
• Tetrazine-Acid
• Tetrazine-Ph-acid
• 2-[4-(1,2,4,5-tetrazin-3-yl)phenyl]acetic acid
• 2-(4-(1,2,4,5-tetrazin-3-yl)phenyl)acetic acid
• 4-(1,2,4,5-Tetrazine-3-yl)benzeneacetic acid

• Inchi： 1S/C10H8N4O2/c15-9(16)5-7-1-3-8(4-2-7)10-13-11-6-12-14-10/h1-4,6H,5H2,(H,15,16)
• InChI Key： SLJKKTFIAUAYGR-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C2=NN=CN=N2)=CC=1)=O

Computed Properties

• Exact Mass: 216.06472551 g/mol
• Monoisotopic Mass: 216.06472551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.20
• XLogP3: -0.3
• Topological Polar Surface Area: 88.9

Tetrazine-Ph-acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrazines